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These notes provide a comprehensive guide for researchers, scientists, and drug development
professionals on the process of preparing and submitting a corrigendum to a peer-reviewed
journal. Adherence to these guidelines will ensure that corrections to the scientific record are
made transparently and effectively.

Understanding the Purpose of a Corrigendum

A corrigendum is a formal notice from the authors of a published article to correct a significant
error they made.[1][2] It is crucial to distinguish a corrigendum from an erratum, which
corrects errors introduced by the journal or publisher during the production process.[2][3][4]
Corrigenda are necessary when errors could potentially mislead readers or affect the
interpretation of the data, but do not invalidate the overall conclusions of the paper.[1][5] For
minor typographical errors that do not alter the meaning of the work, a formal corrigendum is
generally not required, though it is advisable to check the specific journal's policy.[6][7]

Decision Protocol: Corrigendum or Other Actions

Before proceeding with a corrigendum, it is essential to assess the nature of the error. The
following table summarizes the appropriate actions for different types of errors.
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Error Type

Description

Recommended Action

Minor Typographical Error

Spelling or grammatical
mistake that does not affect

the scientific meaning or data.

Contact the journal's editorial
office. They may correct it
directly in the online version

without a formal notice.

Significant Author Error

Mistakes in data, figures,
author affiliations, or
methodologies that could
cause confusion or

misinterpretation.

Submit a Corrigendum.

Publisher/Production Error

Errors introduced by the
journal during typesetting,

formatting, or printing.

Contact the journal's editorial

office to request an Erratum.

Fundamental Flaw

Errors that undermine the main

conclusions of the study.

A retraction of the article may
be necessary. Contact the

journal editor immediately.

Protocol for Preparing and Submitting a

Corrigendum

This protocol outlines the step-by-step process for submitting a corrigendum.

Step 1: Identify and Verify the Error

e Thoroughly document the error in the published article.

 Verify the correct information that should replace the erroneous content.

o Ensure all co-authors are aware of the error and agree on the need for a correction.[5]

Step 2: Contact the Journal

e The corresponding author should contact the journal's editorial office or the editor-in-chief.[5]

[8][°]
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» Briefly explain the nature of the error and inquire about the journal's specific procedures for
submitting a corrigendum.[6][10]

Step 3: Draft the Corrigendum

Follow the journal's specific formatting guidelines or use their provided template.[6]

o The title should clearly indicate that it is a correction of the original article (e.g.,
"Corrigendum: [Original Article Title]").[6]

« Include the full bibliographic details of the original publication (authors, title, journal, volume,
issue, page numbers, DOI).[11]

o Clearly state the location of the error in the original article (e.g., page number, paragraph,
figure number).

» Provide the original incorrect text or data and the corrected version.

e If the error is in a figure or table, provide the corrected version.

Step 4: Obtain Approval from All Co-authors

o Circulate the draft corrigendum among all co-authors for their review and approval.

 All co-authors should agree on the final wording of the corrigendum before submission.[5]

Step 5: Submit the Corrigendum

e Submit the corrigendum through the journal's online submission system.[6][10]

o Select the appropriate article type, which is often labeled as "Corrigendum,” "Correction," or
a similar term.[6]

Step 6: Peer Review and Publication

e The journal editor will review the corrigendum. In some cases, it may be sent for peer

review.
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e Once accepted, the corrigendum will be published and electronically linked to the original

article to ensure that readers are aware of the correction.[5][7][12]

Summary of Information for a Corrigendum

Submission

The following table summarizes the essential components to include in a corrigendum.

Component Description Example
Clearly identifies the )
) oo ) Corrigendum: The Role of
Title submission as a corrigendum i ) ) )
) o ) Protein X in Cellular Signaling
and links to the original article.
List of all authors from the )
Authors John Doe, Jane Smith, et al.

original publication.

Original Article Citation

Full bibliographic information

for the article being corrected.

Journal of Molecular Biology,
2023, 123(4), 567-578. DOI:
10.1016/j.jmb.2023.01.001

Location of Error

Specific location of the error in

the original publication.

In the Results section on page
572, paragraph 3, the
concentration of reagent Y was

incorrectly stated.

Description of Error

A clear statement of the

original error.

The original text reads: "The
cells were treated with 10 uM

of reagent Y."

Correction

The corrected information.

The correct sentence is: "The
cells were treated with 100 uM

of reagent Y."

Corrected Figures/Tables

If applicable, provide the

corrected visual elements.

Figure 3 has been corrected to
show the accurate dosage

response curve.

Visualizing the Corrigendum Process
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The following diagrams illustrate the key workflows and decision-making processes involved in
submitting a corrigendum.

Author Actions

Error Identified in Published Article

£erify error

Consult with Co-authors for Agreement

l Consensus reached

Contact Journal Editor

R&ceive submission guidelines

Draft Corrigendum Document

'

Submit Corrigendum via Journal's System

Submission received

Journal Actions

Editor Reviews Corrigendum

lFurther evaluation needed

Peer Review (if necessary) Minor correction

lPositive review

Acceptance of Corrigendum

'

Publish Corrigendum

'

Link Corrigendum to Original Article
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Caption: Workflow for submitting a corrigendum.

Author(s) m—> Submit a Corrigendum
Journal/Publisher
Publisher Error Request an Erratum

Error Identified in Published Paper Who is Responsible for the Error?

Click to download full resolution via product page

Caption: Decision process for Corrigendum vs. Erratum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1

. Erratum and Corrigendum | Journal of Contemporary Society & Education (JCSE)

[journals.glotanjournals.com]

e 2. Erratum - Wikipedia [en.wikipedia.org]
» 3. publicationethics.org [publicationethics.org]
e 4. Errata, Corrigendum and Article Retraction | Per Linguam [perlinguam.journals.ac.za]
o 5. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
e 6. support.jmir.org [support.jmir.org]
e 7. Post-Publication Corrections and Retractions | Emerging Science Journal [ijournalse.org]
« 8. Errata and corrigenda | Editors | Elsevier [elsevier.com]
¢ 9. quora.com [quora.com]
© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b026392?utm_src=pdf-body-img
https://www.benchchem.com/product/b026392?utm_src=pdf-body
https://www.benchchem.com/product/b026392?utm_src=pdf-body-img
https://www.benchchem.com/product/b026392?utm_src=pdf-body
https://www.benchchem.com/product/b026392?utm_src=pdf-custom-synthesis
https://journals.glotanjournals.com/index.php/jcse/ErratumandCorrigendum
https://journals.glotanjournals.com/index.php/jcse/ErratumandCorrigendum
https://en.wikipedia.org/wiki/Erratum
https://publicationethics.org/guidance/case/corrigendum-or-erratum
https://perlinguam.journals.ac.za/pub/corrections
https://authorservices.taylorandfrancis.com/publishing-your-research/after-publication/corrections-to-published-articles/
https://support.jmir.org/hc/en-us/articles/115001301507-How-to-submit-a-corrigendum-correction-or-addendum
https://www.ijournalse.org/index.php/ESJ/errata-and-corrigenda
https://www.elsevier.com/editor/perk/policy-and-best-practice-errata-and-corrigenda
https://www.quora.com/What-is-the-process-for-correcting-a-mistake-in-an-accepted-paper
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 10. academia.stackexchange.com [academia.stackexchange.com]
e 11. kcse.org [kese.org]
e 12. publicationethics.org [publicationethics.org]

 To cite this document: BenchChem. [Application Notes and Protocols for Submitting a
Journal Corrigendum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026392#journal-guidelines-for-submitting-a-
corrigendum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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